Cas no 1368397-22-1 (1-amino-3-(3,4-difluorophenyl)propan-2-ol)

• Product Name: 1-amino-3-(3,4-difluorophenyl)propan-2-ol
• CAS No: 1368397-22-1
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5903462
• PubChem ID: 69863921
• Update Time: 2025-05-21

1-amino-3-(3,4-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3,4-difluorophenyl)propan-2-ol
• AKOS017530093
• EN300-1828533
• SCHEMBL6682125
• 1368397-22-1

• Inchi： 1S/C9H11F2NO/c10-8-2-1-6(4-9(8)11)3-7(13)5-12/h1-2,4,7,13H,3,5,12H2
• InChI Key： PLOSGMWQAIMBMP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(CN)O)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-amino-3-(3,4-difluorophenyl)propan-2-ol

Research Brief on 1-amino-3-(3,4-difluorophenyl)propan-2-ol (CAS: 1368397-22-1)

1-amino-3-(3,4-difluorophenyl)propan-2-ol (CAS: 1368397-22-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This β-amino alcohol derivative has garnered attention due to its potential applications as a building block for pharmaceuticals, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. Recent studies have explored its synthetic routes, pharmacological properties, and potential therapeutic applications, making it a compound of growing importance in the chemobiological landscape.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for novel dopamine D2 receptor partial agonists. The research team developed an optimized synthetic pathway starting from 3,4-difluorobenzaldehyde, achieving a 78% yield with high enantiomeric purity (>99% ee) using asymmetric hydrogenation. This advancement addresses previous challenges in stereoselective synthesis, which had limited large-scale production of pharmacologically active enantiomers.

Pharmacological characterization studies have revealed that derivatives of 1-amino-3-(3,4-difluorophenyl)propan-2-ol demonstrate notable binding affinity to various neurotransmitter receptors. Molecular docking simulations suggest that the difluorophenyl moiety contributes to enhanced blood-brain barrier permeability while maintaining favorable metabolic stability. These properties make the compound particularly valuable for CNS-targeted drug development programs.

Recent patent filings (WO2023056421, EP4155292) have disclosed novel applications of this compound in the treatment of neurodegenerative disorders. One particularly promising derivative showed dual activity as a MAO-B inhibitor (IC50 = 12 nM) and NMDA receptor modulator in preclinical models of Parkinson's disease. The structural flexibility of the amino alcohol core allows for diverse modifications, enabling fine-tuning of pharmacological profiles for specific therapeutic indications.

Analytical chemistry advancements have improved the characterization of 1-amino-3-(3,4-difluorophenyl)propan-2-ol and its derivatives. A 2024 study in Analytical and Bioanalytical Chemistry reported a validated UHPLC-MS/MS method for quantifying the compound in biological matrices with an LLOQ of 0.1 ng/mL. This analytical breakthrough supports ongoing pharmacokinetic studies and will be crucial for future clinical translation of related drug candidates.

The safety profile of this compound has been systematically evaluated in recent toxicological studies. Acute toxicity testing in rodent models established an LD50 > 2000 mg/kg for the hydrochloride salt form, suggesting a favorable initial safety profile. Genotoxicity assessments (Ames test, micronucleus assay) showed no mutagenic potential at therapeutic-relevant concentrations, supporting further development of derivatives for pharmaceutical applications.

Current research directions focus on exploring the compound's potential in combination therapies. A recent collaboration between academic and industry researchers demonstrated synergistic effects when 1-amino-3-(3,4-difluorophenyl)propan-2-ol derivatives were co-administered with standard antipsychotics in animal models of schizophrenia. These findings, published in Neuropharmacology (2024), highlight the compound's versatility beyond initial indications.

Supply chain developments have emerged to support growing research interest in this compound. Several specialty chemical manufacturers now offer 1-amino-3-(3,4-difluorophenyl)propan-2-ol in various enantiomeric forms and salt derivatives, with current market prices ranging from $350-$800 per gram depending on purity and stereochemical configuration. This increased availability is expected to accelerate structure-activity relationship studies in coming years.